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Compound of Interest

Compound Name: Ammonium borohydride

Cat. No.: B1254079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety profiles of ammonium
borohydride and other frequently utilized hydrides in research and development settings,

including sodium borohydride, lithium aluminum hydride, and sodium hydride. The information

presented is based on experimental data and established safety testing protocols to assist

laboratory personnel in making informed decisions regarding the selection and handling of

these reagents.

Quantitative Safety Data Summary
The following tables summarize key quantitative safety data for the compared hydrides. This

information has been compiled from safety data sheets and peer-reviewed literature.

Table 1: Thermal Stability and Reactivity
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Hydride
Decomposition
Temperature (°C)

Reactivity with
Water

Reactivity with Air

Ammonium

Borohydride (NH₄BH₄)

Unstable above -20

°C; half-life of ~6

hours at room

temperature[1][2]

Reacts to produce

hydrogen, ammonia,

and borazine[1]

Unstable,

decomposes[2]

Sodium Borohydride

(NaBH₄)

>300 °C

(decomposes)

Reacts to release

flammable gases

which may ignite

spontaneously[3]

Generally stable in dry

air

Lithium Aluminum

Hydride (LiAlH₄)
125 °C

Reacts violently,

releasing flammable

gases which may

ignite

spontaneously[4]

Can ignite

spontaneously in

moist air[4]

Sodium Hydride

(NaH)

>225 °C

(decomposes)

Reacts violently,

releasing flammable

gases which may

ignite spontaneously

Reacts with moist air

Table 2: Acute Toxicity Data
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Hydride
GHS Classification
(Oral)

LD50 (Oral, Rat) Notes on Toxicity

Ammonium

Borohydride (NH₄BH₄)
Data not available Data not available

Decomposition

products (borazine,

ammonia) are toxic[1]

Sodium Borohydride

(NaBH₄)
Toxic if swallowed 160 mg/kg

Causes severe skin

burns and eye

damage[3]

Lithium Aluminum

Hydride (LiAlH₄)
Toxic if swallowed 85 mg/kg (Mouse)

Causes severe skin

burns and eye

damage[4]

Sodium Hydride

(NaH)

May be harmful if

swallowed
Data not available

Causes respiratory

tract, skin, and eye

irritation

Experimental Protocols
Detailed methodologies for assessing the key safety parameters of hydrides are outlined

below, based on internationally recognized standards.

Thermal Stability Assessment (Based on ASTM E537)
This protocol describes the use of Differential Scanning Calorimetry (DSC) to determine the

thermal stability of a chemical substance.[5][6]

Objective: To identify the presence of exothermic reactions and determine the approximate

temperature at which they occur.

Apparatus:

Differential Scanning Calorimeter (DSC)

Sample pans (hermetically sealed for volatile or air-sensitive samples)

Inert gas supply (e.g., Nitrogen)
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Procedure:

Sample Preparation: A small, representative sample of the hydride (typically 1-5 mg) is

weighed into a sample pan. For air-sensitive hydrides like LiAlH₄ and NaH, this must be

done in an inert atmosphere (e.g., a glovebox).

Instrument Setup: The DSC is calibrated according to the manufacturer's instructions. An

inert gas purge is established to prevent oxidation.

Thermal Scan: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified

temperature range.

Data Analysis: The heat flow to or from the sample is recorded as a function of temperature.

The onset temperature of any significant exothermic peak is determined, which indicates the

start of a decomposition reaction.

Water Reactivity Assessment (Based on UN Division 4.3)
This protocol determines if a substance reacts with water to emit flammable gases in

dangerous quantities.[7][8][9][10]

Objective: To classify the substance according to its water reactivity and determine the rate of

flammable gas evolution.

Apparatus:

Reaction flask with a means of adding the substance to water

Gas collection and measurement system (e.g., gas burette)

Ignition source (for flammability test)

Procedure:

Screening Test: A small amount of the substance is brought into contact with water at

ambient temperature. Observations are made for spontaneous ignition of the evolved gas.
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Main Test: A known mass of the substance is added to a known volume of water in the

reaction flask.

Gas Collection: Any evolved gas is collected and its volume is measured over a specified

time period (e.g., 7 hours).

Flammability Test: A sample of the evolved gas is tested for flammability using an ignition

source.

Data Analysis: The rate of evolution of flammable gas is calculated in liters per kilogram of

the substance per hour. The substance is classified based on this rate and whether

spontaneous ignition occurred.

Acute Oral Toxicity Assessment (Based on OECD
Guideline 420/423/425)
This protocol outlines the general procedure for determining the acute oral toxicity of a

substance.[11][12][13][14][15]

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Apparatus:

Oral gavage needles

Animal housing and care facilities

Calibrated balance for weighing animals and test substance

Procedure:

Dose Preparation: The test substance is prepared in a suitable vehicle. For hydrides, which

react with water, a non-aqueous, inert vehicle must be used.

Animal Dosing: A group of laboratory animals (typically rats) is administered a single dose of

the test substance via oral gavage.
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Observation: The animals are observed for a specified period (typically 14 days) for signs of

toxicity and mortality.

Dose-Response Determination: The procedure is repeated with different dose groups to

establish a dose-response relationship.

Data Analysis: The LD50 value is calculated using appropriate statistical methods.

Visualizations
Experimental Workflow for Thermal Stability
Assessment
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Caption: Workflow for determining the thermal stability of hydrides using DSC.

Logical Relationship in Safety Assessment
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Caption: Logical flow from substance testing to overall safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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